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Compound of Interest

Compound Name: TD-6301

Cat. No.: B10826828

Disclaimer: The TD-6301 is a monolithic silicon integrated circuit designed for driving digital
frequency displays in electronic tuning systems. The following technical guide has been
compiled based on the available datasheet for this component. The requested context of drug
development, including signaling pathways and related experimental protocols, is not
applicable to this electronic device. Therefore, the content has been adapted to be technically
accurate and relevant for an audience of electronics engineers, researchers, and hobbyists.

Core Functionality

The TD6301AP/AN, manufactured by Toshiba, is a static driver for receiving frequency digital
displays.[1][2][3] It is a key component in digital tuning systems, such as the DTS-6 and DTS-8.
[1][2] The primary function of this IC is to latch serial data from a system controller, process it,
and drive a display to statically show the receiving frequency.[1][2] A significant feature of the
TD6301AP/AN is its integrated driver circuit, which eliminates the need for external transistors
to drive LED, fluorescent lamp (FL), or liquid crystal displays (LCD).[1][2] This static display
driving method improves the signal-to-noise ratio and simplifies the overall design of the
electronic set.[1]

Technical Specifications

The following tables summarize the key quantitative data for the TD-6301 integrated circuit.

Table 1: Absolute Maximum Ratings
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Characteristic Symbol

Rating

Unit

Supply Voltage Vcce

-0.5t06.0

Input Voltage Vin

-0.5to Vec + 0.5

Output Voltage Vout

-0.5to Vec + 0.5

Power Dissipation PD

500

mwW

Operating
Topr
Temperature

-20to 75

°C

Storage Temperature Tstg

-55t0 125

°C

Table 2: Electrical Characteristics (Ta = 25°C, Vcc = 5V)

Character Test
o Symbol .
istic Condition

Min

Typ

Max Unit

Supply
Current

Icc -

10

20

mA

High-Level
Input Vih 2.0
Voltage

Vce

Low-Level
Input Vil 0
Voltage

0.8

High-Level
Output loh Voh = 2.4V
Current

-10

Low-Level
Output lol Vol = 0.4V
Current

1.6

Functional Description and Data Transfer
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The TD6301AP/AN receives 16-bit serial data from a system controller.[1] This data transfer is
synchronized by two timing signals, CK1 and CK2.[1] The 16-bit data stream is composed of 11
bits for frequency data and 5 bits for the receiving band selection (e.g., LW, FM, AM).[1]

The internal architecture of the TD6301AP/AN includes a binary-to-BCD conversion ROM,
adders, and latches to process the incoming frequency data.[1] The processed data is then
sent to a segment driver which decodes the 4-digit BCD code to drive the segments of the
display.[1]

Below is a diagram illustrating the data transfer and processing workflow within the TD-
6301AP/AN.

Serial Data

System Controller
TD-6301 IC Display

Data (16-bit serial)

Binary to BCD Conversion ! i i
CK1 (Timing) Data Input > | Segment Decoder & Driver 7-Segment Drive Signal
Adder & Latch

LED/FL/LCD

CK2 (Timing)

Click to download full resolution via product page
TD-6301 Data Processing Workflow

Pin Configuration and Experimental Protocol

For testing and implementation, the following pinout for the TD6301AP (DIP-28 package)
should be referenced. A typical experimental setup would involve connecting the TD-
6301AP/AN to a microcontroller (acting as the system controller) and a compatible 7-segment

display.

Table 3: Pin Description
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Pin No. Symbol 110 Function
Output state switching
1 L/D Input ] )
signal input
Receiving frequenc
2 Data Input ) J ) a Y
data signal input
3 CK1 Input Timing signal 1 input
4 CK2 Input Timing signal 2 input
7-segment drive
5-13 Segments Output ]
signal outputs
14 Vcce Power Supply
7-segment drive
15-20 Segments Output ]
signal outputs
7-segment drive
21-27 al-gl Output ]
signal outputs
28 GND Ground

Experimental Protocol (Test Circuit Setup):

o Power Supply: Connect Pin 14 (Vcc) to a stable 5V DC power source and Pin 28 (GND) to

ground.

o System Controller Connection:

o Connect a digital output pin from a microcontroller to Pin 2 (Data) of the TD-6301.

o Connect two other digital output pins from the microcontroller to Pin 3 (CK1) and Pin 4

(CK2) for timing signals.

o Display Connection: Connect the segment output pins (Pins 5-13, 15-27) of the TD-6301 to

the corresponding segment inputs of a common cathode 7-segment display.
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+ Control Signal: The L/D pin (Pin 1) can be used to switch the output state for different display
types.

« Data Transmission: Program the microcontroller to send a 16-bit serial data stream to the
TD-6301, synchronized with pulses on the CK1 and CK2 lines, according to the timing
diagrams provided in the component's datasheet.

The following diagram illustrates the logical connections in a typical application circuit.

Microcontroller

Power_Supply

Data, CK1, CK2 /Vcc, GND

TD6301

Segment Signals

7_Segment_Display
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TD-6301 Application Block Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: TD-6301 Integrated Circuit].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10826828#td-6301-integrated-circuit-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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